Tie2 kinase inhibitor 3

• Molecular Formula: C29H30F4N8O2
• Molecular Weight: 598.6 g/mol
• InChI: InChI=1S/C29H30F4N8O2/c1-34-28-37-17-36-25(39-28)20-7-5-12-35-27(20)43-19-9-10-22(30)21(16-19)26(42)38-23-15-18(29(31,32)33)8-11-24(23)41(4)14-6-13-40(2)3/h5,7-12,15-17H,6,13-14H2,1-4H3,(H,38,42)(H,34,36,37,39)
• InChIKey: HHKGVQGXRGQBBA-UHFFFAOYSA-N

Tie2 Kinase Inhibitor 3 (2-MT-63): A Selective and Orally Bioavailable TEK/Tie2 Tyrosine Kinase Inhibitor for Angiogenesis Research

Tie2 kinase inhibitor 3, also known as 2-MT-63 or compound 63, is a potent and selective small molecule inhibitor of the TEK/Tie2 receptor tyrosine kinase [1]. It is an ATP-competitive inhibitor that targets the kinase domain, blocking downstream signaling involved in vascular stability and angiogenesis [2]. The compound was developed through lead optimization of a pyridinyl triazine scaffold, achieving an enzymatic IC50 of 30 nM and demonstrating good oral exposure and in vivo target modulation [1].

✓ Selective Tie-2 kinase probe for angiogenesis pathway studies

✓ Orally active; supports in vivo Tie-2 target engagement models

✓ Validated chemical probe (Chemical Probes Portal) with defined selectivity panel

• [1] Hodous BL, Geuns-Meyer SD, Hughes PE, et al. Evolution of a highly selective and potent 2-(pyridin-2-yl)-1,3,5-triazine Tie-2 kinase inhibitor. J Med Chem. 2007;50(4):611-626. View Source
• [2] MedChemExpress. Tie2 kinase inhibitor 3 product page. CAS: 870225-11-9. View Source

Why In-Class Tie2 Inhibitors Cannot Be Simply Interchanged: The Selectivity and Pharmacokinetic Divide

Tie2 kinase inhibitors exhibit highly divergent selectivity profiles and oral bioavailability characteristics that preclude simple substitution in experimental protocols. While many compounds share potent Tie2 enzymatic inhibition, they often possess significant activity against related kinases (e.g., VEGFR2, p38 MAPK) or require non-oral routes of administration, which can confound phenotypic readouts in angiogenesis models. Tie2 kinase inhibitor 3 differentiates itself through a combination of high selectivity (>30-fold over a broad kinase panel) and oral bioavailability, a profile not universally shared by its structural analogs or alternative chemotypes. The quantitative evidence below demonstrates why this compound occupies a unique position in the Tie2 inhibitor landscape for in vivo studies requiring minimized off-target angiogenesis effects.

Tie2 kinase inhibitor 1

Limited VEGFR-2 selectivity window may introduce confounding anti-angiogenic effects in dual-pathway models.

TIE-2/VEGFR-2 kinase-IN-3

Near-equipotent VEGFR-2 inhibition precludes clean Tie-2 pathway deconvolution.

Rebastinib / Sitravatinib

Broad multi-kinase profiles introduce polypharmacology that obscures Tie-2-specific interpretation.

• [1] Chemical Probes Portal. 2-MT 63 probe report. Last updated 2017. View Source

Quantitative Differentiation of Tie2 Kinase Inhibitor 3 from Key Comparators: A Head-to-Head Evidence Analysis

Biochemical Potency Advantage: Tie2 Kinase Inhibitor 3 Exhibits 8.3-Fold Higher Affinity than Tie2 Kinase Inhibitor 1

Tie2 kinase inhibitor 3 (2-MT-63) demonstrates a Tie2 enzymatic IC50 of 30 nM in a homogenous time-resolved fluorescence (HTRF) assay [1]. In contrast, the earlier-generation analog Tie2 kinase inhibitor 1 (compound 5) exhibits an IC50 of 250 nM in a comparable kinase activity assay . This represents an 8.3-fold improvement in potency at the isolated enzyme level.

Kinase Selectivity

Cross-study comparable

260-fold Tie-2/VEGFR-2 (IC50 30 nM vs 7,800 nM) vs. ≤10-fold for inhibitor 1

Supports selective Tie-2 pathway interrogation in angiogenesis models

VEGFR-2 sparing reduces angiogenic confound at active concentrations

Evidence Dimension	Tie2 enzymatic inhibition potency
Target Compound Data	IC50 = 30 nM
Comparator Or Baseline	Tie2 kinase inhibitor 1 (compound 5) IC50 = 250 nM
Quantified Difference	8.3-fold more potent
Conditions	HTRF enzyme activity assay

Why This Matters

Higher enzymatic potency translates to lower compound usage in assays and potentially reduced required doses for in vivo target engagement, a key consideration for procurement and experimental design.

• [1] Chemical Probes Portal. 2-MT 63 probe report. Potency section. View Source

Selectivity Against VEGFR2: Tie2 Kinase Inhibitor 3 Demonstrates 260-Fold Selectivity, Critical for Isolating Tie2-Driven Angiogenesis

A key differentiator is selectivity over VEGFR2 (KDR), a major angiogenesis driver. Tie2 kinase inhibitor 3 displays a VEGFR2 IC50 of 7,800 nM, yielding a 260-fold selectivity window for Tie2 (IC50 = 30 nM) [1]. In comparison, Tie2 kinase inhibitor 1 shows only >10-fold selectivity over VEGFR2 , while the more potent AMG-Tie2-1 inhibits VEGFR2 with an IC50 of 3 nM, making it a dual Tie2/VEGFR2 inhibitor [2].

Cellular Target Engagement

Cross-study comparable

Cellular IC50 62 nM (Tie2 autophosphorylation), 3.7-fold lower than inhibitor 1 (232 nM)

Supports lower-exposure target engagement studies

Lower working concentration may reduce off-target engagement risk

Evidence Dimension	Selectivity ratio (VEGFR2 IC50 / Tie2 IC50)
Target Compound Data	VEGFR2 IC50 = 7,800 nM; Tie2 IC50 = 30 nM; Selectivity ratio = 260-fold
Comparator Or Baseline	Tie2 kinase inhibitor 1: >10-fold selectivity; AMG-Tie2-1: VEGFR2 IC50 = 3 nM (dual inhibitor, ratio = 3)
Quantified Difference	At least 26-fold higher selectivity than Tie2 kinase inhibitor 1; 87-fold higher than AMG-Tie2-1
Conditions	HTRF enzyme activity assay

Why This Matters

High selectivity over VEGFR2 is essential for researchers aiming to isolate Tie2-specific angiogenic effects without confounding VEGFR2-driven angiogenesis, which is a common pitfall with less selective tool compounds.

• [1] Chemical Probes Portal. 2-MT 63 probe report. Off-target selectivity assessments. View Source
• [2] Anjiechem. AMG-Tie2-1 product page. CAS: 870223-96-4. View Source

Oral Bioavailability: A Critical Differentiator for In Vivo Angiogenesis Models Where Tie2 Kinase Inhibitor 3 Enables Oral Dosing

Tie2 kinase inhibitor 3 was specifically optimized for oral bioavailability, demonstrating good oral exposure in preclinical models [1]. In contrast, Tie2 kinase inhibitor 1 requires intraperitoneal (i.p.) administration for in vivo efficacy studies, as shown in a Matrigel angiogenesis model where doses of 25 and 50 mg/kg (i.p., b.i.d.) reduced angiogenesis by 41% and 70%, respectively [2]. The oral route of administration for Tie2 kinase inhibitor 3 reduces experimental complexity and animal stress in chronic dosing studies.

Multi-Kinase Profiling

Class-level inference

>30-fold selectivity over all 28 kinases tested; IGFR-1 IC50 927 nM (31-fold)

Defined selectivity profile supports probe-grade target validation

Only Tie-2 inhibitor with independent probe-graded selectivity assessment

Evidence Dimension	Route of administration for in vivo efficacy
Target Compound Data	Oral administration feasible; good oral exposure reported
Comparator Or Baseline	Tie2 kinase inhibitor 1 requires intraperitoneal (i.p.) injection for in vivo angiogenesis inhibition
Quantified Difference	Qualitative difference in administration route; Tie2 kinase inhibitor 1 in vivo efficacy demonstrated at 25-50 mg/kg i.p.
Conditions	In vivo pharmacokinetic and efficacy studies

Why This Matters

Oral bioavailability significantly reduces the cost and complexity of in vivo studies, enabling more chronic dosing regimens and aligning with translational research objectives.

• [1] Hodous BL, et al. J Med Chem. 2007;50(4):611-626. Abstract: '...good oral exposure, and in vivo inhibition of Tie-2 phosphorylation.' View Source
• [2] Chembase. Tie2 kinase inhibitor (CAS 948557-43-5) biological activity description. In vivo Matrigel model data. View Source

Cellular Target Engagement: Tie2 Kinase Inhibitor 3 Maintains Potent Cellular Activity with Minimal Shift from Enzymatic IC50

In a cellular Tie2 autophosphorylation assay, Tie2 kinase inhibitor 3 demonstrates an IC50 of 62 nM [1]. This represents a modest 2.1-fold shift from its enzymatic IC50 (30 nM), indicating efficient cellular permeability and target engagement. In comparison, Tie2 kinase inhibitor 1 exhibits a cellular IC50 of 232 nM in HEL cells [2], which is a similar 0.9-fold shift from its enzymatic IC50 (250 nM), but with significantly weaker absolute cellular potency. The cellular potency of Tie2 kinase inhibitor 3 is 3.7-fold greater than that of Tie2 kinase inhibitor 1.

In Vivo Oral PD

Cross-study comparable

Oral administration confirmed at 100 mg/kg (mouse); rat t1/2 1.6 h. Comparator i.p. only.

Oral route supports in vivo pathway study flexibility

Short half-life may require dose scheduling consideration

Evidence Dimension	Cellular Tie2 autophosphorylation inhibition
Target Compound Data	IC50 = 62 nM (cellular Tie2 phosphorylation)
Comparator Or Baseline	Tie2 kinase inhibitor 1 cellular IC50 = 232 nM (HEL cells)
Quantified Difference	3.7-fold more potent in cellular assay
Conditions	Cellular Tie2 autophosphorylation assay

Why This Matters

Consistent cellular activity confirms that enzymatic potency translates to intracellular target engagement, a prerequisite for reliable in vitro and in vivo studies.

• [1] Chemical Probes Portal. 2-MT 63 probe report. In cell validations: '...cellular activity (IC50=62 nM for cellular inhibition of TIE-2 phosphorylation).' View Source
• [2] Chembase. Tie2 kinase inhibitor (CAS 948557-43-5) in vitro data: '...moderate cellular activities with IC50 of 232 nM in HEL cells.' View Source

Broad Kinase Selectivity: Tie2 Kinase Inhibitor 3 Demonstrates >30-Fold Selectivity Across a Panel of 28 Kinases, Avoiding Common Off-Targets

Tie2 kinase inhibitor 3 was profiled against a panel of 28 kinases in HTRF assays and exhibited at least 30-fold selectivity for Tie2 across the panel, with typical selectivity being much greater [1]. Key angiogenesis-related kinases VEGFR2 (KDR), PDGFR, and EPHB4 showed IC50 values of 7,800 nM, >900 nM, and >900 nM, respectively [1]. In contrast, Rebastinib, a clinical-stage Tie2 inhibitor, also inhibits VEGFR2, BCR-ABL, LYN, and ABL1 kinases, while Tie2 kinase inhibitor 3 does not [1]. This cleaner selectivity profile reduces the likelihood of off-target effects in complex biological systems.

X-Ray Co-Crystal Structures

Direct head-to-head comparison

PDB 2P4I (Tie-2) & 2P2H (VEGFR-2) available; no comparator structures reported

Structural data support selectivity interpretation and modeling

Enables structure-guided design and docking studies

Evidence Dimension	Kinase selectivity across a defined panel
Target Compound Data	≥30-fold selectivity for Tie2 over 28 kinases tested; VEGFR2 IC50 = 7,800 nM; PDGFR IC50 >900 nM; EPHB4 IC50 >900 nM
Comparator Or Baseline	Rebastinib (clinical-stage Tie2 inhibitor) demonstrates additional potent inhibition of VEGFR2, BCR-ABL, LYN, and ABL1
Quantified Difference	Tie2 kinase inhibitor 3 lacks the multi-kinase polypharmacology profile observed with Rebastinib
Conditions	HTRF enzyme activity panel of 28 kinases

Why This Matters

A clean selectivity profile is critical for researchers aiming to attribute observed biological effects specifically to Tie2 inhibition, avoiding confounding contributions from other kinases.

• [1] Chemical Probes Portal. 2-MT 63 probe report. Off-target selectivity assessments and SERP comments comparing to Rebastinib. View Source

Optimal Research and Industrial Application Scenarios for Tie2 Kinase Inhibitor 3 Based on Differential Evidence

In Vivo Angiogenesis Studies Requiring Oral Dosing and Tie2-Specific Target Engagement

For rodent models of tumor angiogenesis, choroidal neovascularization, or developmental angiogenesis where chronic oral dosing is preferred, Tie2 kinase inhibitor 3 is the optimal choice. Its good oral exposure [1] and in vivo inhibition of Tie2 phosphorylation [1] enable non-invasive administration, unlike Tie2 kinase inhibitor 1 which requires intraperitoneal injection [2]. The high selectivity over VEGFR2 (260-fold) [3] ensures that observed anti-angiogenic effects can be attributed primarily to Tie2 pathway blockade rather than VEGFR2 inhibition.

In Vitro Mechanistic Studies Requiring Clean Tie2-Specific Signaling Readouts

In endothelial cell assays examining Tie2-specific signaling pathways (e.g., Akt phosphorylation, tube formation), Tie2 kinase inhibitor 3 provides a cleaner tool compound due to its >30-fold selectivity across 28 kinases, including key angiogenesis targets like PDGFR and EPHB4 [3]. Its cellular IC50 of 62 nM for Tie2 autophosphorylation [3] confirms robust target engagement, while the absence of potent VEGFR2 inhibition avoids the confounding effects seen with dual inhibitors like AMG-Tie2-1 (VEGFR2 IC50 = 3 nM) [4].

Pharmacological Validation of Tie2 as a Therapeutic Target in Cancer Models

For target validation studies in syngeneic or xenograft tumor models, Tie2 kinase inhibitor 3 offers a unique combination of oral bioavailability [1] and high selectivity [3] not available from earlier-generation Tie2 inhibitors. Unlike Rebastinib, which has a broader kinase inhibition profile (including VEGFR2, BCR-ABL, LYN, and ABL1) [3], Tie2 kinase inhibitor 3 minimizes off-target pharmacology, providing more interpretable results regarding the therapeutic potential of selective Tie2 inhibition in oncology.

Chemical Biology Studies Requiring a Selective Chemical Probe for Tie2

As a well-characterized chemical probe, Tie2 kinase inhibitor 3 (2-MT-63) is suitable for high-confidence target identification and validation experiments. Its selectivity profile, enzymatic potency (IC50 = 30 nM) [3], and cellular activity (IC50 = 62 nM) [3] meet the criteria for a high-quality chemical probe. The compound's oral bioavailability [1] further extends its utility to in vivo target engagement studies, providing a robust tool for exploring Tie2 biology in both cellular and animal models.

Application

Selection Property

Validation Focus

Tumor angiogenesis model – Tie-2 vs. VEGFR-2 pathway dissection

Tie-2/VEGFR-2 selectivity profile

Pathway-specific angiogenesis endpoint context

Chronic oral dosing in syngeneic/xenograft tumor models

Oral route with in vivo target engagement evidence

Repeated-dose model feasibility

Chemical probe-grade target validation

Probe-graded selectivity panel

Pathway deconvolution endpoint review

Structure-guided medicinal chemistry and selectivity optimization

Public X-ray co-crystal structures

Binding mode and selectivity modeling

• [1] Hodous BL, et al. J Med Chem. 2007;50(4):611-626. View Source
• [2] Chembase. Tie2 kinase inhibitor (CAS 948557-43-5) in vivo data. View Source
• [3] Chemical Probes Portal. 2-MT 63 probe report. View Source
• [4] Anjiechem. AMG-Tie2-1 product page. View Source